Arahypin 1
Overview
Description
Arahypin 1 is a natural product found in Arachis hypogaea with data available.
Scientific Research Applications
Biotransformation and Radical Scavenging Effects
Arahypin-16 (a variant of Arahypin 1), synthesized from Aspergillus sp. SCSIOW2, showed notable radical scavenging effects, specifically on biomembranes. It exhibited a similar range of protection effects against free radicals generated from AAPH, suggesting its potential use in mitigating oxidative stress-related damage (Wang et al., 2016).
Metabolic and Insulin Sensitizing Effects
Newly isolated variants of Arahypin, specifically arahypin-8, arahypin-9, and arahypin-10, were found to have insulin-sensitizing effects by enhancing insulin-stimulated glucose uptake in 3T3-L1 adipocytes. This was discovered in fungal-challenged peanut seeds, indicating a potential role in metabolic regulation and treatment of insulin resistance conditions (Liu, Wu, & Huang, 2013).
Fungal Defense in Agricultural Products
Arahypins, along with other stilbene derivatives, were identified in peanut seeds challenged by fungal species like Aspergillus caelatus. These compounds, including newly discovered arahypins, are believed to act as defensive agents against invasive fungi, suggesting their role in protecting agricultural products from fungal infestations (Sobolev, Neff, & Gloer, 2009).
Inhibition of Adipogenesis and Cytotoxicity
A study found that certain arahypin variants, specifically arahypin-11 and arahypin-12, exhibited significant cytotoxicity in 3T3-L1 preadipocytes and inhibited adipocyte differentiation. This could have implications for research in obesity and metabolic disorders (Liu, Wu, & Huang, 2013).
Synthetic Pathways and Chemical Studies
Efficient synthetic pathways for Arahypin-1 and other related compounds have been established. This opens up opportunities for large-scale production and utilization in various scientific and industrial applications (Park, Lee, & Lee, 2011).
properties
Product Name |
Arahypin 1 |
|---|---|
Molecular Formula |
C19H20O2 |
Molecular Weight |
280.4 g/mol |
IUPAC Name |
2-[(E)-3-methylbut-1-enyl]-5-[(E)-2-phenylethenyl]benzene-1,3-diol |
InChI |
InChI=1S/C19H20O2/c1-14(2)8-11-17-18(20)12-16(13-19(17)21)10-9-15-6-4-3-5-7-15/h3-14,20-21H,1-2H3/b10-9+,11-8+ |
InChI Key |
KUSQBRNAJLPISW-RUFFMTGISA-N |
Isomeric SMILES |
CC(C)/C=C/C1=C(C=C(C=C1O)/C=C/C2=CC=CC=C2)O |
Canonical SMILES |
CC(C)C=CC1=C(C=C(C=C1O)C=CC2=CC=CC=C2)O |
synonyms |
arahypin-1 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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